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Compound of Interest

Compound Name: 4-(Phenyithio)phenol

Cat. No.: B1280271

An In-depth Technical Guide to the Safety and Handling of 4-(Phenylthio)phenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-(Phenylthio)phenol
(CAS No. 5633-55-6), a compound utilized in pharmaceutical development, material science,
and as an antioxidant.[1] Due to its potential hazards, a thorough understanding of its
properties and the necessary precautions is essential for safe laboratory use.

Hazard Identification and Classification

4-(Phenylthio)phenol is classified as harmful if swallowed, in contact with skin, or if inhaled.[2]
Prolonged or repeated oral exposure may cause damage to the kidneys and liver.[2] It is also
considered harmful to aquatic life.[2]

GHS Classification:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Dermal (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Specific Target Organ Toxicity - Repeated Exposure, Oral (Category 2)[2]
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e Hazardous to the Aquatic Environment, Acute Hazard (Category 3)[2]
Hazard Statements:
e H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[2]

o H373: May cause damage to organs (Kidney, Liver) through prolonged or repeated exposure
if swallowed.[2]

o H402: Harmful to aquatic life.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(Phenylthio)phenol is presented
in the table below.

Property Value Reference
Molecular Formula C12H100S [3]
Molecular Weight 202.27 g/mol [11[3]
White to light yellow
Appearance [4]
flakes/powder
Melting Point 110 - 115 °C (230 - 239 °F) [2]
Boiling Point 279 °C (534 °F) [2]
Partition Coefficient (n-
log Pow: 1.95 [2]

octanol/water)

Toxicological Information

While detailed toxicological studies on 4-(Phenylthio)phenol are not extensively published, the
available safety data indicates potential for significant health effects. The primary routes of
exposure are inhalation, skin contact, and ingestion.[2] As an aromatic thiol, it is generally
advised to handle it with appropriate precautions due to some degree of toxicity.[1]
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Similar to phenol, it may possess the ability to penetrate the skin rapidly, potentially causing
burns.[5] Due to its local anesthetizing properties, skin burns may initially be painless.[5]
Systemic effects can occur from any route of exposure and may include damage to the liver
and kidneys with repeated or prolonged exposure.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-(Phenylthio)phenol are
not publicly available in the reviewed literature. The cited hazard classifications are typically
derived from studies conducted in accordance with standardized guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD). For instance, the
partition coefficient was determined using OECD Test Guideline 117.[2]

Safe Handling and Storage

A systematic approach to handling 4-(Phenylthio)phenol is crucial to minimize exposure and
ensure a safe laboratory environment.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield where splashing is
possible.[6]

» Skin Protection: Wear a lab coat and impervious clothing, such as butyl rubber or neoprene
gloves.[5][6]

» Respiratory Protection: If handling outside of a fume hood or if dust is generated, use a
NIOSH-approved respirator.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

[7]

» Facilities should be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[4][8]

Storage:
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» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong bases, and strong acids.[8]

o Keep containers tightly closed.[4][8]

First Aid Measures

In the event of exposure to 4-(Phenylthio)phenol, immediate medical attention is crucial.

Exposure Route

First Aid Procedure

Reference

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
immediate medical attention.

[2]14]

Skin Contact

Immediately take off all
contaminated clothing. Rinse
skin with plenty of
water/shower for at least 15
minutes. Seek immediate

medical attention.

[2]14]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[2](8]

Ingestion

Rinse mouth. Do NOT induce
vomiting. If conscious and
alert, rinse mouth and drink 2-4
cupfuls of milk or water. Seek

immediate medical attention.

[2]14]

Spills and Disposal
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Spills:

In case of a spill, avoid generating dust.[2]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[4]

Clean the affected area thoroughly.[2]

Do not let the chemical enter the environment.[8]

Disposal:

o Dispose of 4-(Phenylthio)phenol and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[5]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) for this product before use and follow all
institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Phenylthio)phenol safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280271#4-phenylthio-phenol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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